Patent Blue V sodium
Patent Blue V sodium
Brand Name:
Vulcanchem
CAS No.:
20262-76-4
VCID:
VC20809909
InChI:
InChI=1S/C27H32N2O7S2.Na/c1-5-28(6-2)21-13-9-19(10-14-21)27(20-11-15-22(16-12-20)29(7-3)8-4)23-17-24(30)26(38(34,35)36)18-25(23)37(31,32)33;/h9-18H,5-8H2,1-4H3,(H2-,30,31,32,33,34,35,36);/q;+1
SMILES:
CCN(CC)C1=CC=C(C=C1)C(=C2C=CC(=[N+](CC)CC)C=C2)C3=CC(=C(C=C3S(=O)(=O)[O-])S(=O)(=O)[O-])O.[Na+]
Molecular Formula:
C27H32N2NaO7S2+
Molecular Weight:
583.7 g/mol
Patent Blue V sodium
CAS No.: 20262-76-4
Cat. No.: VC20809909
Molecular Formula: C27H32N2NaO7S2+
Molecular Weight: 583.7 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 20262-76-4 |
|---|---|
| Molecular Formula | C27H32N2NaO7S2+ |
| Molecular Weight | 583.7 g/mol |
| IUPAC Name | sodium;2-[[4-(diethylamino)phenyl]-(4-diethylazaniumylidenecyclohexa-2,5-dien-1-ylidene)methyl]-4-hydroxy-5-sulfobenzenesulfonate |
| Standard InChI | InChI=1S/C27H32N2O7S2.Na/c1-5-28(6-2)21-13-9-19(10-14-21)27(20-11-15-22(16-12-20)29(7-3)8-4)23-17-24(30)26(38(34,35)36)18-25(23)37(31,32)33;/h9-18H,5-8H2,1-4H3,(H2-,30,31,32,33,34,35,36);/q;+1 |
| Standard InChI Key | PMLFOMWMYRKZRF-UHFFFAOYSA-N |
| SMILES | CCN(CC)C1=CC=C(C=C1)C(=C2C=CC(=[N+](CC)CC)C=C2)C3=CC(=C(C=C3S(=O)(=O)[O-])S(=O)(=O)[O-])O.[Na+] |
| Canonical SMILES | CCN(CC)C1=CC=C(C=C1)C(=C2C=CC(=[N+](CC)CC)C=C2)C3=CC(=C(C=C3S(=O)(=O)[O-])S(=O)(=O)O)O.[Na+] |
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